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Cat. No.: B010494 Get Quote

Foreword
This technical guide provides a comprehensive overview of Nitrovin (also known as

Difurazon), a nitrofuran derivative formerly utilized as an antibacterial growth promoter in

animal feed. This document is intended for researchers, scientists, and professionals in the

fields of drug development, veterinary medicine, and toxicology. It consolidates available

information on the history, synthesis, mechanism of action, and key experimental data related

to Nitrovin.

Discovery and History
The precise details of the initial discovery and the researchers involved in the development of

Nitrovin are not extensively documented in readily available scientific literature. However, it is

understood that Nitrovin emerged from the broader research into nitrofuran compounds as

antibacterial agents. The American Cyanamid Company was a significant entity involved in the

patenting and development of various antimicrobial agents, though specific patents detailing

the discovery of Nitrovin have not been prominently identified in public databases.

Nitrovin was used as a feed additive to promote growth and feed efficiency in livestock,

particularly poultry and pigs. Its application was based on its ability to suppress the growth of

certain gut bacteria, thereby potentially improving nutrient absorption and overall animal health.

However, concerns regarding the potential mutagenicity and carcinogenicity of nitrofuran

compounds led to increased scrutiny and eventual restrictions on their use in food-producing

animals in many jurisdictions, including the European Union.
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Chemical Synthesis
The synthesis of Nitrovin, chemically known as 2-(1,5-bis(5-nitrofuran-2-yl)penta-1,4-dien-3-

ylidene)hydrazinecarboximidamide, is a multi-step process. While a detailed, step-by-step

industrial synthesis protocol is not publicly available, the synthesis can be logically deduced

from established organic chemistry principles and literature on related compounds. The key

steps involve the synthesis of the precursor 1,5-bis(5-nitro-2-furyl)-pentadien-3-one, followed

by its condensation with an aminoguanidine salt.

Synthesis of 1,5-bis(5-nitro-2-furyl)-pentadien-3-one
This intermediate is synthesized via a Claisen-Schmidt condensation reaction between 5-nitro-

2-furaldehyde and acetone.

Reactants: 5-nitro-2-furaldehyde and Acetone

Reaction Type: Claisen-Schmidt Condensation (a base-catalyzed aldol condensation)

The reaction involves the deprotonation of acetone by a base to form an enolate, which then

acts as a nucleophile, attacking the carbonyl carbon of two molecules of 5-nitro-2-furaldehyde.

Subsequent dehydration leads to the formation of the conjugated pentadienone structure.

Synthesis of Nitrovin
The final step is the condensation of 1,5-bis(5-nitro-2-furyl)-pentadien-3-one with an

aminoguanidine salt, such as aminoguanidine hydrochloride or bicarbonate, to form the

hydrazinecarboximidamide (guanylhydrazone) derivative.

Reactants: 1,5-bis(5-nitro-2-furyl)-pentadien-3-one and Aminoguanidine salt (e.g.,

hydrochloride or bicarbonate)

Reaction Type: Condensation

This reaction forms the C=N bond of the guanylhydrazone.
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Step 1: Synthesis of 1,5-bis(5-nitro-2-furyl)-pentadien-3-one

Step 2: Synthesis of Nitrovin

5-Nitro-2-furaldehyde (2 eq.)

1,5-bis(5-nitro-2-furyl)-
pentadien-3-oneBase (e.g., NaOH)

Acetone

1,5-bis(5-nitro-2-furyl)-
pentadien-3-one

Nitrovin (Difurazon)Condensation

Aminoguanidine Salt
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Ground Animal Feed Sample

Solvent Extraction
(e.g., DMF/Water)

Centrifugation

Filtration (0.45 µm)

HPLC Analysis
(C18 Column, UV-Vis Detection)

Data Analysis and Quantification

 

Nitrovin

Thioredoxin Reductase 1 (TrxR1)

Inhibition

Increased Reactive
Oxygen Species (ROS)

Leads to

Paraptosis-like Cell Death

Click to download full resolution via product page

To cite this document: BenchChem. [Nitrovin (Difurazon): A Technical Guide to its Discovery,
Synthesis, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010494#nitrovin-difurazon-discovery-and-synthesis-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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